Cas no 62940-09-4 (Cyclododecanepropanoic acid, 2-oxo-, ethyl ester)

• Product Name: Cyclododecanepropanoic acid, 2-oxo-, ethyl ester
• CAS No: 62940-09-4
• MF: C₁₇H₃₀O₃
• MW: 282.418305873871
• CID: 428484
• PubChem ID: 12266766
• Update Time: 2025-04-19

Cyclododecanepropanoic acid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclododecanepropanoic acid, 2-oxo-, ethyl ester
• ethyl 3-(2-oxocyclododecyl)propanoate
• 62940-09-4
• ethyl 3-(2-oxo-cyclododecyl)propionate
• DTXSID80483170

• Inchi： 1S/C17H30O3/c1-2-20-17(19)14-13-15-11-9-7-5-3-4-6-8-10-12-16(15)18/h15H,2-14H2,1H3
• InChI Key： LQASBWHQLYSABK-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCC1CCC(=O)OCC

Computed Properties

• Exact Mass: 282.2196
• Monoisotopic Mass: 282.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37